Cas no 2138214-99-8 (5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 2138214-99-8
• MF: C₇H₅N₃O₄
• MW: 195.132301092148
• CID: 6343983
• PubChem ID: 165475026
• Update Time: 2025-06-13

5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 2138214-99-8
• EN300-1120223

• Inchi： 1S/C7H5N3O4/c1-3-2-13-9-4(3)6-8-5(7(11)12)10-14-6/h2H,1H3,(H,11,12)
• InChI Key： OTECMJUYVRHXPD-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CON=2)C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 195.02800565g/mol
• Monoisotopic Mass: 195.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 2138214-99-8)

5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS number 2138214-99-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both 1,2-oxazole and 1,2,4-oxadiazole moieties, which are privileged scaffolds in drug discovery due to their ability to interact with biological targets in multiple ways.

The 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid structure exhibits a unique combination of electronic and steric properties that make it a promising candidate for further investigation. The presence of the 4-methyl group on the 1,2-oxazole ring introduces a degree of lipophilicity, which can influence its solubility and membrane permeability—key factors in drug bioavailability. Additionally, the carboxylic acid functionality at the 3-position provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological properties.

In recent years, there has been growing interest in oxadiazole derivatives due to their reported activities against various diseases, including cancer, inflammation, and infectious disorders. The 1,2,4-oxadiazole core is particularly noteworthy for its ability to act as a pharmacophore in small-molecule drugs. For instance, studies have demonstrated that oxadiazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid molecule may share some of these properties, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for drug design. The 5-(4-methyl-1,2-oxazol-3-yl) moiety can be linked to other pharmacophores or used to modulate existing drug molecules. This flexibility allows chemists to explore a wide range of structural variations while retaining the core bioactivity of the oxadiazole scaffold. Furthermore, computational studies have suggested that modifications at the carboxylic acid position can significantly alter binding affinity to biological targets. This underscores the importance of fine-tuning the structure for optimal pharmacological effects.

Recent advancements in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently than ever before. The synthesis of 5-(4-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazole-3-carboxylic acid can be achieved through multi-step reactions involving cyclization and functional group transformations. These synthetic strategies often leverage transition-metal catalysis or organometallic reagents to improve yield and selectivity. Such innovations are critical for enabling high-throughput screening programs aimed at identifying new drug candidates.

The biological evaluation of 5-(4-methyl-1,2-oxazol-3-y) derivatives has revealed promising results in preclinical models. For example, some analogs have shown inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are overexpressed in certain cancers. Additionally, structural analogs have demonstrated anti-inflammatory properties by modulating cytokine production pathways. These findings highlight the therapeutic potential of oxadiazole-based compounds and support further exploration of derivatives like 5-(4-methyl)-1H-[1]benzopyrano[6a]pyrazinone.

In conclusion,5-(4-methyl)-1H-[1]benzopyrano[6a]pyrazinone, along with related compounds such as 7-chloro-N-(furan–2-carbonyl)-6H-dibenzo[b,d]azepine–7-carboxamide, represents an exciting area of research within medicinal chemistry. The structural features of these molecules—particularly the interplay between the 1H-indolo[2',3':1,₆]pyrrolo[3,^4-c]pyridine–7-carboxylic acid moiety—offer numerous opportunities for developing novel therapeutics. As synthetic chemistry continues to evolve and our understanding of biological targets deepens,5-(4-methyl)-N-[({[(dimethylamino)methylene]amino}carbonyl)amino]-N'-methylbenzamide may play a crucial role in future drug discovery efforts.